Steroids. Part X. Boron trifluoride-catalysed rearrangements of 5,6-epoxy-3β-hydroxy- and 5,6-epoxy-3β-methoxy-steroids

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700001626

Abstract

The reactions of 5,6α-epoxy-3β-hydroxy-5α-cholestane, 5,6β-epoxy-3β-hydroxy-5β-cholestane, and 5,6α-epoxy-3β-methoxy-5α-cholestane with boron trifluoride–ether complex in benzene give largely products of rearrangement via C(5)–O cleavage. These results contrast with the known reactions of the corresponding 3β-acetoxy-epoxides which give high yields of fluorohydrins.

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